4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one hydrochloride

• IUPAC Name: 4-amino-1-(1,3-dihydroisoindol-2-yl)butan-1-one;hydrochloride
• InChI: InChI=1S/C12H16N2O.ClH/c13-7-3-6-12(15)14-8-10-4-1-2-5-11(10)9-14;/h1-2,4-5H,3,6-9,13H2;1H
• InChI Key: LJKSUNUHERZYNT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1C(=O)CCCN.Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol
• CAS RN: 1311316-46-7

Description

4-Amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one hydrochloride is a chemical compound with the molecular formula C12H17ClN2O and a molecular weight of 240.73. It is used for research purposes.

Scientific Research Applications

• Antiviral Activity

  • Field: Virology
  • Application: Indole derivatives have been reported to have antiviral properties.
  • Method: Specific derivatives were prepared and tested against various viruses.
  • Results: Some compounds showed inhibitory activity against influenza A and Coxsackie B4 virus.

• Anti-inflammatory Activity

  • Field: Immunology
  • Application: Indole derivatives have been reported to have anti-inflammatory properties.
  • Method: Specific derivatives were synthesized and their anti-inflammatory properties were tested.
  • Results: Some compounds showed significant anti-inflammatory activity.

• Anticancer Activity

  • Field: Oncology
  • Application: Indole derivatives have been reported to have anticancer properties.
  • Method: Specific derivatives were synthesized and their anticancer properties were tested.
  • Results: Some compounds showed significant anticancer activity.

• Antioxidant Activity

  • Field: Biochemistry
  • Application: Indole derivatives have been reported to have antioxidant properties.
  • Method: Specific derivatives were synthesized and their antioxidant properties were tested.
  • Results: Some compounds showed significant antioxidant activity.

• Antimicrobial Activity

  • Field: Microbiology
  • Application: Indole derivatives have been reported to have antimicrobial properties.
  • Method: Specific derivatives were synthesized and their antimicrobial properties were tested.
  • Results: Some compounds showed significant antimicrobial activity.

• Antidiabetic Activity

  • Field: Endocrinology
  • Application: Indole derivatives have been reported to have antidiabetic properties.
  • Method: Specific derivatives were synthesized and their antidiabetic properties were tested.
  • Results: Some compounds showed significant antidiabetic activity.

Safety And Hazards

The safety and hazard information for this compound is not fully detailed in the available resources. It is recommended to handle it with care and use appropriate safety measures when conducting research.